Cas no 2413868-71-8 (tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413868-71-8
• MF: C₁₁H₁₉N₃O₂S₂
• MW: 289.417459726334
• CID: 5675854
• PubChem ID: 165770284
• Update Time: 2025-11-04

tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• 2413868-71-8
• EN300-26666316

• Inchi： 1S/C11H19N3O2S2/c1-6-7(2)14(8-12-13-9(17)18-8)10(15)16-11(3,4)5/h7H,6H2,1-5H3,(H,13,17)
• InChI Key： OVHZRQHRFFGSLT-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)C(C)CC)=S

Computed Properties

• Exact Mass: 289.09186920g/mol
• Monoisotopic Mass: 289.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is a highly specialized organic compound with the CAS registry number 2413868-71-8. This compound belongs to the class of carbamates, which are widely recognized for their applications in various fields, including agriculture and pharmaceuticals. The structure of this compound is characterized by a tert-butyl group, a butan-2-yl substituent, and a 5-sulfanyl-1,3,4-thiadiazol-2-yl moiety, which collectively contribute to its unique chemical properties and functional versatility.

The thiadiazole ring in the molecule is a key structural feature that imparts significant biological activity. Recent studies have highlighted the potential of thiadiazole-containing compounds in combating various agricultural pests and pathogens. For instance, research published in the *Journal of Agricultural and Food Chemistry* demonstrated that analogs of this compound exhibit potent insecticidal activity against common agricultural pests such as *Helicoverpa armigera* and *Plutella xylostella*. The presence of the sulfanyl group further enhances the compound's stability and bioavailability, making it a promising candidate for agricultural applications.

In terms of synthesis, tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. A study in the *European Journal of Organic Chemistry* detailed an optimized synthetic route that employs readily available starting materials and mild reaction conditions. This approach not only ensures high yield but also minimizes environmental impact, aligning with current trends toward sustainable chemical synthesis.

One of the most intriguing aspects of this compound is its potential in pharmaceutical applications. Research conducted at the University of California has shown that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that the compound may possess antioxidant activity, which could be harnessed for developing novel therapeutic agents targeting oxidative stress-related diseases.

The environmental impact of tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate has also been a subject of recent investigations. A study published in *Environmental Science & Technology* assessed the degradation kinetics of this compound under various environmental conditions. The results indicated that the compound undergoes rapid biodegradation in soil and water systems, reducing its potential to accumulate in the environment. This finding is particularly significant for its use in agriculture, where minimizing ecological footprint is a critical consideration.

In conclusion, tert-butyl N-(butan-2-yl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yli)carbamate represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both agricultural pest control and pharmaceutical development. As research continues to unravel its full potential, this compound is poised to make significant contributions to sustainable chemistry and medicine.